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Cat. No.: B11938622

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UoS12258 is a potent and selective positive allosteric modulator (PAM) of the α-amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor.[1] As a member of the ionotropic

glutamate receptor family, AMPA receptors are critical for mediating fast excitatory synaptic

transmission in the central nervous system. UoS12258 enhances AMPA receptor-mediated

synaptic transmission, making it a valuable tool for studying synaptic plasticity, cognition, and

neurological disorders.[1] These application notes provide recommended concentrations,

detailed protocols for key in vitro assays, and an overview of the relevant signaling pathways.

Data Presentation
The following tables summarize the quantitative data for UoS12258 in various in vitro assays.

Table 1: Potency and Efficacy of UoS12258
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Parameter Value Assay System Reference

pEC50 5.2

Potentiation of AMPA-

mediated currents in

vitro

R&D Systems

Minimum Effective

Concentration
~10 nM

Rat native hetero-

oligomeric AMPA

receptors

[1]

Table 2: Recommended Concentration Ranges for In Vitro Assays

Assay Type
Recommended
Concentration Range

Notes

Electrophysiology (Patch

Clamp)
10 nM - 1 µM

To assess the potentiation of

glutamate-evoked currents.

Calcium Imaging 100 nM - 10 µM

To measure intracellular

calcium influx following AMPA

receptor activation.

Receptor Binding Assays 1 nM - 1 µM

To determine binding affinity

and kinetics (specific

radioligand required).

Signaling Pathway
UoS12258 acts as a positive allosteric modulator of AMPA receptors. It binds to a site on the

receptor distinct from the glutamate binding site and enhances the receptor's response to

glutamate. This potentiation is thought to occur by stabilizing the open conformation of the ion

channel, thereby increasing the influx of sodium (Na+) and calcium (Ca2+) ions into the

postsynaptic neuron. This enhanced cation influx leads to a greater depolarization of the

postsynaptic membrane, strengthening synaptic transmission. The influx of calcium, in

particular, can activate various downstream signaling cascades, including those involving

CaMKII and Protein Kinase C (PKC), which are crucial for synaptic plasticity phenomena like

Long-Term Potentiation (LTP).
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Caption: UoS12258 enhances AMPA receptor signaling.

Experimental Protocols
Electrophysiological Assessment of UoS12258 Activity
This protocol describes the use of whole-cell patch-clamp electrophysiology to measure the

potentiation of glutamate-evoked currents by UoS12258 in cultured neurons or brain slices.

Materials:

UoS12258 stock solution (10 mM in DMSO)

Cultured neurons (e.g., primary hippocampal or cortical neurons) or acute brain slices

External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose, pH

7.4

Internal solution (in mM): 130 K-gluconate, 10 KCl, 10 HEPES, 0.2 EGTA, 4 Mg-ATP, 0.3 Na-

GTP, 10 phosphocreatine, pH 7.2

Glutamate solution (1 mM in external solution)
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Patch-clamp rig with amplifier, digitizer, and data acquisition software

Borosilicate glass capillaries for patch pipettes

Procedure:

Prepare a fresh dilution of UoS12258 in the external solution to the desired final

concentration (e.g., 10 nM, 100 nM, 1 µM). Include a vehicle control (DMSO at the same

final concentration).

Establish a whole-cell patch-clamp recording from a neuron.

Voltage-clamp the neuron at -70 mV.

Obtain a stable baseline recording of the holding current.

Apply a brief pulse of glutamate (e.g., 1-2 ms) using a fast perfusion system and record the

evoked inward current. Repeat this every 30-60 seconds to establish a stable baseline

response.

Perfuse the UoS12258 or vehicle solution over the neuron for 2-5 minutes.

While continuing to perfuse with the UoS12258 or vehicle solution, apply another brief pulse

of glutamate and record the evoked current.

Wash out the UoS12258 or vehicle solution by perfusing with the external solution for 5-10

minutes and re-test the glutamate-evoked current to assess reversibility.

Analyze the peak amplitude and decay kinetics of the glutamate-evoked currents before,

during, and after UoS12258 application.
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Prepare Cells and Solutions

Establish Whole-Cell Recording

Record Baseline Glutamate-Evoked Currents

Apply UoS12258 or Vehicle

Record Glutamate-Evoked Currents with UoS12258

Washout

Record Glutamate-Evoked Currents after Washout

Analyze Data
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Plate and Culture Cells

Load with Calcium Indicator (e.g., Fluo-4 AM)

Wash Cells

Incubate with UoS12258 or Vehicle

Acquire Baseline Fluorescence

Stimulate with Glutamate and Record Fluorescence

Analyze Calcium Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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